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Compound of Interest

Compound Name: m-(Trifluoromethyl)cinnamic acid

Cat. No.: B024423 Get Quote

An In-depth Technical Guide to m-(Trifluoromethyl)cinnamic Acid: Molecular Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of m-
(Trifluoromethyl)cinnamic acid, a compound of significant interest in pharmaceutical and

agrochemical research. Its unique chemical structure, featuring a trifluoromethyl group, imparts

distinct properties that are leveraged in the synthesis of novel compounds with enhanced

biological activity.[1]

Core Molecular Data
The fundamental molecular characteristics of m-(Trifluoromethyl)cinnamic acid are

summarized below. This data is crucial for stoichiometric calculations, analytical method

development, and chemical synthesis planning.
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Identifier Value Source

Chemical Formula C10H7F3O2 [1][2][3][4]

Molecular Weight 216.16 g/mol [1][3][5][6]

IUPAC Name

(E)-3-[3-

(trifluoromethyl)phenyl]prop-2-

enoic acid

[3][4]

CAS Number 779-89-5 [1][2][4][5]

Synonyms

3-(Trifluoromethyl)cinnamic

acid, m-Trifluoromethyl

cinnamic acid

[2][5]

Chemical Structure
The structural arrangement of atoms in m-(Trifluoromethyl)cinnamic acid is a key

determinant of its chemical reactivity and utility as a synthetic building block. The diagram

below illustrates the covalent bonds and the spatial relationship of the atoms within the

molecule.

Figure 1: Chemical structure of m-(Trifluoromethyl)cinnamic acid.

Applications in Research and Development
m-(Trifluoromethyl)cinnamic acid serves as a vital intermediate in the synthesis of various

compounds.[1] It is particularly noted for its use in the production of cinacalcet, a calcimimetic

agent.[5][6] The trifluoromethyl group enhances the biological activity of derivative compounds,

making it a valuable component in the development of novel drug candidates for anti-

inflammatory and anticancer therapies.[1] Furthermore, its properties are utilized in the

formulation of agrochemicals such as herbicides and fungicides.[1] Research has also

indicated that derivatives of this acid exhibit potential antimicrobial and neuroprotective

activities.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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